Cas no 51616-09-2 ( )

• Product Name: &nbsp
• CAS No: 51616-09-2
• MF: C₉H₉BrO₃
• MW: 245.069962263107
• CID: 935626
• PubChem ID: 350617
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromoethoxy)benzoic acid
• 4-(b-bromoethoxy)benzoic acid
• NSC513302
• SCHEMBL2592329
• DTXSID50325619
• NSC-513302
• NS-03519
• 51616-09-2
• ADGSEDROJNHXDK-UHFFFAOYSA-N
• MFCD02030718
• AKOS004118206
•  

• Inchi： 1S/C9H9BrO3/c10-5-6-13-8-3-1-7(2-4-8)9(11)12/h1-4H,5-6H2,(H,11,12)
• InChI Key： ADGSEDROJNHXDK-UHFFFAOYSA-N
• SMILES： BrCCOC1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 243.97347
• Monoisotopic Mass: 243.974
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.574
• Boiling Point: 362°C at 760 mmHg
• Flash Point: 172.7°C
• Refractive Index: 1.585
• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids